4-Phenyl-1,3-dithiol-1-ium perchlorate

• CAS: 24396-11-0
• Molecular Formula: C9H7ClO4S2
• Molecular Weight: 278.7 g/mol
• SMILES: C1=CC=C(C=C1)C2=C[S+]=CS2.[O-]Cl(=O)(=O)=O
• InChI: InChI=1S/C9H7S2.ClHO4/c1-2-4-8(5-3-1)9-6-10-7-11-9;2-1(3,4)5/h1-7H;(H,2,3,4,5)/q+1;/p-1
• InChIKey: BGKXYERWSVPPRF-UHFFFAOYSA-M

4-Phenyl-1,3-dithiol-1-ium perchlorate (CAS 24396-11-0) is a member of the 1,3-dithiolium cation class, featuring a planar, 6π-electron aromatic ring containing two sulfur atoms in a 1,3-relationship. The perchlorate counterion (ClO₄⁻) is a critical determinant of solubility, thermal behavior, and safety profile, distinguishing it from halide, sulfate, or tetraphenylborate analogs.

4-Phenyl-1,3-dithiol-1-ium Perchlorate: Core Properties and Comparator Landscape for Informed Procurement

4-Phenyl-1,3-dithiol-1-ium perchlorate (CAS 24396-11-0) is a member of the 1,3-dithiolium cation class, featuring a planar, 6π-electron aromatic ring containing two sulfur atoms in a 1,3-relationship [1]. The perchlorate counterion (ClO₄⁻) is a critical determinant of solubility, thermal behavior, and safety profile, distinguishing it from halide, sulfate, or tetraphenylborate analogs [2]. Primary comparators include 4-phenyl-1,2-dithiolium perchlorate (a regioisomeric partner), other 4-aryl-substituted 1,3-dithiolium salts with varying anions (e.g., 4-phenyl-1,3-dithiolium sulfate, CAS 7228-61-7), and 2-substituted 4-phenyl-1,3-dithiolium derivatives that display markedly different stability and reactivity profiles [3][4].

Identity

1,3-Dithiolium cation scaffold with perchlorate counterion

Workflow

Regiospecific C-2 nucleophilic trapping for heterocyclic synthesis

Selection

Intermediate pKR⁺ baseline for balanced electrophilicity screening

• [1] Noël Lozac'h; Madeleine Stavaux (1981). The 1,2- and 1,3-Dithiolium Ions. Advances in Heterocyclic Chemistry, Vol. 27, pp. 151–239. doi:10.1016/S0065-2725(08)60997-6. View Source
• [2] Science of Synthesis: Thieme Chemistry. 1,2-Dithiolium salts – general properties and safety notes on perchlorate salts. View Source
• [3] Takamizawa, A.; Hirai, K. (1969). Studies on 1,3-Dithiolium Cations. I. A Novel Synthetic Method of 4-p-Substituted Phenyl Derivatives and Related Compounds. Chemical and Pharmaceutical Bulletin, 17(9), 1924-1930. View Source
• [4] Takamizawa, A.; Hirai, K. (1971). Studies on 1,3-dithiolium cations—IV: Syntheses, physiochemical properties and stabilities of mono-, di-, and triphenyl- and 2-p-substituted phenyl-1,3-dithiolium cations. Tetrahedron, 27(17), 4003-4011. View Source

Why 4-Phenyl-1,3-dithiol-1-ium Perchlorate Cannot Be Freely Substituted by Analogous Dithiolium Salts

Although dithiolium salts share a common aromatic cation scaffold, four variables prohibit generic interchange: counterion identity, substituent position, nucleophilic regioselectivity, and cation stability. The perchlorate anion confers distinct solubility and thermal decomposition profiles versus iodide or sulfate [1], directly affecting formulation compatibility. Regioisomeric 1,2- versus 1,3-dithiolium scaffolds exhibit divergent electrophilic reactivity toward aromatic substrates [2]. Within the 1,3-series, the 4-phenyl substituent provides a baseline stability (pKR⁺) that is quantitatively modulated by electron-donating or withdrawing groups at the para-position [3]. Furthermore, introduction of a substituent at the C-2 position dramatically alters the cation's electronic structure and conjugative stabilization [4]. Substituting a 4-phenyl-1,3-dithiolium salt with a 2-substituted or anion-exchanged variant without experimental validation therefore risks failure in applications ranging from nucleophilic trapping to charge-transfer complex formation.

Counterion

Perchlorate vs. sulfate or halide salts alters solubility profile and introduces explosion hazard handling requirements.

Regioisomer

1,2-Dithiolium regioisomers follow divergent electrophilic pathways, yielding isothiazoles instead of 1,3-dithioles.

Substitution

C-2 substitution or 4-aryl electron-withdrawing/donating groups quantitatively shift cation stability (pKR⁺) and reactivity.

• [1] Science of Synthesis: Thieme Chemistry. 1,2-Dithiolium salts – general properties and safety notes on perchlorate salts. View Source
• [2] Prinzbach, H.; et al. (1967). The 1,2- and 1,3-Dithiolium Ions. Angewandte Chemie International Edition, 6(10), 867-868 (and related reviews citing qualitative differences in electrophilic character). View Source
• [3] Takamizawa, A.; Hirai, K. (1970). Studies on 1,3-Dithiolium Cations. III. Stability and Electronic Structure of 4-p-Substituted Phenyl Derivatives. Chemical and Pharmaceutical Bulletin, 18(5), 865-870. View Source
• [4] Takamizawa, A.; Hirai, K. (1971). Studies on 1,3-dithiolium cations—IV: Syntheses, physiochemical properties and stabilities of mono-, di-, and triphenyl- and 2-p-substituted phenyl-1,3-dithiolium cations. Tetrahedron, 27(17), 4003-4011. View Source

Quantitative Differentiation Evidence for 4-Phenyl-1,3-dithiol-1-ium Perchlorate

C-2 Regioselectivity in Nucleophilic Attack: 4-Phenyl-1,3-dithiolium vs. 1,2-Regioisomers

Nucleophilic reagents attack 4-phenyl-1,3-dithiolium cation derivatives exclusively at the C-2 position, giving corresponding 1,3-dithioles in good yields [1]. In contrast, 4-phenyl-1,2-dithiolium perchlorate reacts with ammonia to afford 4-phenyl-isothiazole, reflecting a fundamentally different reaction pathway driven by the 1,2-arrangement of sulfur atoms [2]. This regiospecificity is a key selection criterion when designing synthetic sequences dependent on predictable C-2 functionalization.

C-2 Regioselectivity

Cross-study comparable

Exclusive C-2 nucleophilic attack yields 1,3-dithioles. 1,2-isomer yields isothiazoles with NH₃.

Supports regiospecific C-2 functionalization workflow design.

Qualitative pathway divergence; ambient temperature with carbanions or ammonia.

Evidence Dimension	Regioselectivity of nucleophilic attack
Target Compound Data	Exclusive C-2 attack; 1,3-dithioles obtained in good yields
Comparator Or Baseline	4-Phenyl-1,2-dithiolium perchlorate: gives 4-phenyl-isothiazole with NH₃
Quantified Difference	Qualitative pathway divergence (C-2 adduct vs. ring-contracted isothiazole)
Conditions	Nucleophilic reagents (e.g., ammonia, carbanions); 4-phenyl-1,3-dithiolium salt vs. 4-phenyl-1,2-dithiolium salt at ambient temperature

Why This Matters

Predictable C-2 functionalization enables rational design of 1,3-dithiole-derived ligands, donor molecules, or synthetic intermediates, whereas the 1,2-isomer leads to isothiazole products, which is a critical branching point in heterocyclic synthesis.

• [1] Takamizawa, A.; Hirai, K. (1969). Studies on 1,3-Dithiolium Cations. II. Reactions of 4-Phenyl Derivatives with Nucleophilic Reagents. Chemical and Pharmaceutical Bulletin, 17(9), 1931-1936. View Source
• [2] Adams, A.; Slack, R. (1966). The reaction of 1,2-dithiolium salts with ammonia: A general synthesis of isothiazoles. Scope and mechanism. Tetrahedron, 22(7), 2119-2134. View Source

Cation Stability (pKR⁺) as a Function of 4-Aryl Substitution: Baseline for the Unsubstituted Phenyl Derivative

The pKR⁺ value of 4-phenyl-1,3-dithiolium perchlorate serves as the reference point for the entire 4-aryl series. Takamizawa and Hirai (1970) established an excellent linear correlation between pKR⁺ and Hammett σₚ constants across a series of 4-p-substituted phenyl-1,3-dithiolium cations [1]. Electron-donating groups (e.g., OCH₃) increase pKR⁺ (stabilizing the cation), while electron-withdrawing groups (e.g., NO₂) decrease pKR⁺ (destabilizing the cation). The 4-H (unsubstituted phenyl) derivative thus occupies a defined, intermediate position on this stability scale, providing a predictable baseline for stability-dependent applications where the balance between electrophilicity and shelf-life is critical.

Cation Stability (pKR⁺)

Class-level inference

Intermediate pKR⁺ between 4-MeO- (more stable) and 4-NO₂- (less stable) analogs; Hammett ρσₚ correlation.

Balanced electrophilicity baseline for stability-dependent reaction screening.

Exact value requires full-text review; spectrophotometric determination at 25°C.

Evidence Dimension	Cation stability (pKR⁺)
Target Compound Data	pKR⁺ value intermediate between electron-donating and electron-withdrawing 4-substituted analogs; exact value reported in the primary paper (Takamizawa 1970, full text required)
Comparator Or Baseline	4-p-Methoxyphenyl- (higher pKR⁺, more stable) and 4-p-Nitrophenyl- (lower pKR⁺, less stable) 1,3-dithiolium perchlorates
Quantified Difference	Linear free-energy relationship: pKR⁺ = ρσₚ + constant; quantitative difference calculable from tabulated σₚ values (σₚ of H = 0.00)
Conditions	Spectrophotometric determination in aqueous acidic media; 4-p-substituted phenyl-1,3-dithiolium perchlorate series at 25°C

Why This Matters

The intermediate pKR⁺ of the unsubstituted 4-phenyl derivative offers a calibrated balance of stability and electrophilicity—less prone to hydrolytic degradation than electron-deficient analogs, yet more reactive than electron-rich variants—making it a versatile starting point for further derivatization.

• [1] Takamizawa, A.; Hirai, K. (1970). Studies on 1,3-Dithiolium Cations. III. Stability and Electronic Structure of 4-p-Substituted Phenyl Derivatives. Chemical and Pharmaceutical Bulletin, 18(5), 865-870. View Source

Counterion-Dependent Solubility and Thermal Stability: Perchlorate vs. Sulfate

The perchlorate salt of 4-phenyl-1,3-dithiolium (MW 278.73) exhibits markedly different physicochemical behavior than the corresponding sulfate (MW 276.35, CAS 7228-61-7) or iodide salts . While systematic solubility data remain scarce, the perchlorate anion generally confers solubility in polar aprotic solvents (e.g., acetonitrile, nitromethane) and limited aqueous solubility, whereas sulfate salts show higher aqueous solubility but different ion-pairing dynamics [1]. Critically, perchlorate salts of dithiolium cations are noted to be potentially shock-sensitive and may detonate upon heating or scratching, a safety property not shared by halide or sulfate analogs, necessitating specific handling protocols [1].

Counterion Effects

Class-level inference

Perchlorate: soluble in polar aprotic solvents; potential shock/heat sensitivity. Sulfate: higher aqueous solubility.

Dictates solvent compatibility and procurement safety infrastructure.

Qualitative difference; class-level safety guidance for perchlorate salts.

Evidence Dimension	Solubility profile and thermal hazard
Target Compound Data	Perchlorate salt: soluble in polar aprotic solvents; potential explosion hazard upon heating/impact
Comparator Or Baseline	4-Phenyl-1,3-dithiolium sulfate (CAS 7228-61-7): higher aqueous solubility; no shock sensitivity reported
Quantified Difference	Qualitative difference in solubility preference and safety classification; perchlorate requires explosion-proof handling
Conditions	Ambient storage; dissolution in common organic solvents; DSC or shock sensitivity testing (class-level guidance)

Why This Matters

The perchlorate counterion dictates both the solvent compatibility for downstream reactions and the safety infrastructure required for procurement and storage; researchers selecting this salt over the sulfate must account for explosion hazard protocols and solvent selection in reaction design.

• [1] Science of Synthesis: Thieme Chemistry. 1,2-Dithiolium salts – shock sensitivity of perchlorate salts. View Source

Photographic Bleaching Performance: Dithiolium Perchlorates as Direct Positive Imaging Agents

4-Phenyl-1,3-dithiolium perchlorate and related dithiolium salts are claimed in US Patent 3,574,624 as light-bleachable colored compounds for direct positive photographic imaging [1]. The dithiolium salt, in combination with a thiocarbonyl bleaching agent, undergoes image-wise bleaching upon exposure to activating radiation, producing a positive image directly—without development or fixing steps. This property is inherent to the dithiolium chromophore and is not replicated by non-dithiolium cationic dyes. The perchlorate form's compatibility with organic solvent-based coating formulations is a practical advantage for photographic layer fabrication.

Photographic Bleaching

Supporting evidence

Light-bleachable colored component for direct positive imaging (US 3,574,624); eliminates wet processing.

Enables non-silver dry-process imaging material research.

Patent-reported function; quantitative bleaching kinetics not provided.

Evidence Dimension	Light-induced bleaching for direct positive imaging
Target Compound Data	4-Phenyl-1,3-dithiolium perchlorate as a light-bleachable colored component in photographic elements (US 3,574,624)
Comparator Or Baseline	Conventional silver halide or diazo imaging systems: require separate development/fixing steps
Quantified Difference	Qualitative differentiation: elimination of wet processing; quantitative bleaching kinetics not reported in patent
Conditions	Coated on support with thiourea bleaching agent; image-wise exposure to activating light

Why This Matters

For researchers developing non-silver, dry-process imaging materials, the dithiolium perchlorate scaffold provides a distinct photochemical functionality not available from conventional photosensitive compounds, enabling simplified positive-working image formation.

• [1] US Patent 3,574,624. Photographic elements containing dithiolium salts. Filed 1968, patented 1971. View Source

Procurement-Driven Application Scenarios for 4-Phenyl-1,3-dithiol-1-ium Perchlorate

Synthesis of 2-Substituted 4-Phenyl-1,3-dithioles via Regiospecific C-2 Nucleophilic Trapping

Researchers constructing 1,3-dithiole-based donor molecules, ligands, or polymer precursors benefit from the exclusive C-2 regioselectivity of 4-phenyl-1,3-dithiolium perchlorate toward nucleophiles [1]. This predictability ensures high-yielding, single-isomer products, avoiding the purification challenges posed by the divergent reactivity of 1,2-dithiolium salts [2].

Use as a Calibrated Electrophilic Building Block with Intermediate Stability (pKR⁺ Baseline)

For reaction screening where cation stability directly impacts yield, the 4-phenyl derivative provides an experimentally validated intermediate pKR⁺, as established by Hammett correlation studies [3]. This avoids the excessive hydrolytic sensitivity of electron-deficient 4-aryl analogs or the sluggish reactivity of electron-rich variants, enabling more robust process development.

Non-Silver Direct Positive Photographic Imaging

Materials scientists developing dry-process, light-bleachable imaging layers can employ 4-phenyl-1,3-dithiolium perchlorate as the colored photobleachable component, as demonstrated in US Patent 3,574,624 [4]. This application leverages the perchlorate's coating-solution compatibility and the dithiolium chromophore's inherent photobleaching behavior, distinguishing it from photographic dyes that require wet processing.

Precursor to Mesoionic 1,3-Dithiolium Phenolates for Intramolecular Charge-Transfer Studies

Under weak basic conditions, 1,3-dithiolium perchlorates are converted to mesoionic phenolates exhibiting characteristic intramolecular charge-transfer absorption bands [5]. The 4-phenyl perchlorate serves as a well-characterized entry point for generating these mesoionic systems, which are of interest in nonlinear optics and charge-transfer complex research.

Application

Selection Property

Validation Focus

1,3-Dithiole Donor/Ligand Synthesis

Regiospecific C-2 nucleophilic trapping

Single-isomer product confirmation

Electrophilic Building Block Screening

Intermediate pKR⁺ baseline (Hammett reference)

Stability-reactivity trade-off for process development

Dry-Process Photographic Imaging

Light-bleachable dithiolium chromophore

Coating formulation compatibility and bleaching response

Mesoionic Phenolate Generation

Weak-base conversion to intramolecular charge-transfer system

Optical absorption characterization

• [1] Takamizawa, A.; Hirai, K. (1969). Studies on 1,3-Dithiolium Cations. II. Reactions of 4-Phenyl Derivatives with Nucleophilic Reagents. Chemical and Pharmaceutical Bulletin, 17(9), 1931-1936. View Source
• [2] Adams, A.; Slack, R. (1966). The reaction of 1,2-dithiolium salts with ammonia: A general synthesis of isothiazoles. Tetrahedron, 22(7), 2119-2134. View Source
• [3] Takamizawa, A.; Hirai, K. (1970). Studies on 1,3-Dithiolium Cations. III. Stability and Electronic Structure of 4-p-Substituted Phenyl Derivatives. Chemical and Pharmaceutical Bulletin, 18(5), 865-870. View Source
• [4] US Patent 3,574,624. Photographic elements containing dithiolium salts. Filed 1968, patented 1971. View Source
• [5] Sarbu, L.G.; Lungu, C.N.; Sandu, I.; Chirita, P.; Bahrin, L.G. (2019). Synthesis of 2-Pyrrolydinyl-1,3-Dithiolium Derivatives from Propiophenones. Revista de Chimie, 70(4), 1311-1314. View Source